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Cat. No.: B15599574 Get Quote

For researchers, scientists, and drug development professionals engaged in metabolic studies,

the accurate quantification of lipid intermediates is critical. This guide provides an objective

comparison of two primary analytical techniques, Liquid Chromatography-Mass Spectrometry

(LC-MS/MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV), for

the quantification of (11Z)-3-oxohexadecenoyl-CoA, a long-chain unsaturated 3-oxoacyl-CoA.

This comparison is supported by experimental data for similar long-chain acyl-CoAs, offering a

clear overview of each method's performance.

The Role of (11Z)-3-Oxohexadecenoyl-CoA in
Metabolism
(11Z)-3-Oxohexadecenoyl-CoA is an intermediate in fatty acid metabolism. 3-Oxoacyl-CoAs

are key players in the beta-oxidation pathway, where fatty acids are broken down to produce

energy in the form of acetyl-CoA.[1][2] The accurate measurement of these molecules is

essential for understanding the flux through metabolic pathways and the effects of drugs

targeting these processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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